3-(azepan-1-yl)-N-phenylpropanamide

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: 3-(azepan-1-yl)-N-phenylpropanamide
• InChI: InChI=1S/C15H22N2O/c18-15(16-14-8-4-3-5-9-14)10-13-17-11-6-1-2-7-12-17/h3-5,8-9H,1-2,6-7,10-13H2,(H,16,18)
• InChI Key: QEUVPSJGVGZLIF-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)CCC(=O)NC2=CC=CC=C2

Description

3-(azepan-1-yl)-N-phenylpropanamide is a tertiary amine derivative characterized by a seven-membered azepane ring linked to a propanamide backbone and an N-phenyl group.

Comparison with Similar Compounds

Table 1: Key Structural Features and Activities of N-Phenylpropanamide Derivatives

Compound Name	Substituents/Modifications	Biological Activity	References
3-(azepan-1-yl)-N-phenylpropanamide	Azepane ring (7-membered)	Not explicitly reported
3-(1H-benzotriazol-1-yl)-N-phenylpropanamide	Benzotriazole moiety at propanamide	Antiviral, antibacterial
3-[4-(2-furoyl)-1-piperazinyl]-N-phenylpropanamide	Piperazine with 2-furoyl substitution	Antibacterial
N-Phenylpropanamide (impurity in fentanyl synthesis)	No azepane/piperazine substituent	Marker in forensic analysis
3-[(5Z)-4-oxo-2-sulfanylidene...]-N-phenylpropanamide	Thiazolidinone-thiophene hybrid	Not reported (structural complexity)

Key Observations:

• Azepane vs.
• Functional Group Additions : Substitutions like benzotriazole (in 3-(1H-benzotriazol-1-yl)-N-phenylpropanamide) enhance antimicrobial activity, likely due to increased electron-withdrawing effects or DNA interaction capabilities .
• Forensic Relevance : Simple N-phenylpropanamide derivatives are recognized as synthetic markers in illicit opioid production (e.g., fentanyl analogs), highlighting their dual role in medicinal and forensic chemistry .

Pharmacological and Toxicological Profiles

Table 2: Pharmacological Data for Select Analogs

Compound Name	Target/Activity	Potency/Notes	References
3-(1H-benzotriazol-1-yl)-N-phenylpropanamide	Antiviral (HIV)	Moderate activity; synergistic with AZT
3-[4-(2-furoyl)-1-piperazinyl]-N-phenylpropanamide	Antibacterial (Gram-positive pathogens)	MIC: 2–8 µg/mL
Fentanyl-related N-phenylpropanamide derivatives	μ-opioid receptor agonists	High analgesic potency; high abuse liability
Sigma-1 receptor antagonist analog	Sigma-1 receptor	IC₅₀: 15 nM (antagonism)

Key Observations:

• Antimicrobial vs. Analgesic Applications : Benzotriazole and piperazinyl derivatives are optimized for microbial targeting, while fentanyl-related analogs prioritize central nervous system receptor binding .
• Toxicity Concerns : Fentanyl derivatives, such as 3-methylfentanyl, exhibit extreme potency (≈10,000× morphine) but carry risks of respiratory depression and overdose, leading to strict regulatory scheduling .